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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336

For research use only. Not for use in humans or animals.

This document provides crucial safety and logistical information for the handling of Freselestat
quarterhydrate, a potent, orally active neutrophil elastase inhibitor. Given the absence of a
publicly available, specific Safety Data Sheet (SDS), this guidance is based on general
laboratory safety principles for handling potent enzyme inhibitors and available product
information. Researchers, scientists, and drug development professionals should use this
information to supplement their institution's safety protocols and conduct a thorough risk
assessment before beginning any work.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure
and ensure personal safety when handling Freselestat quarterhydrate.
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PPE Category

Recommended Equipment

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for procedures with a

high risk of splashing.

Protects against accidental
splashes of solutions
containing Freselestat
quarterhydrate, which could
cause eye irritation or

absorption.

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., nitrile) should be
worn at all times. Change
gloves immediately if
contaminated. - Lab Coat: A
fully buttoned lab coat is
mandatory to protect skin and

personal clothing.

Prevents direct skin contact
with the compound. As the
toxicological properties are not
fully known, dermal absorption
should be considered a

potential route of exposure.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if handling
the powder outside of a
certified chemical fume hood
or if aerosolization is possible.
The type of respirator should
be determined by a formal risk

assessment.

Minimizes the risk of inhaling
the powdered compound,
which could lead to respiratory

irritation or systemic effects.

Operational and Disposal Plans

A clear and systematic plan for the handling and disposal of Freselestat quarterhydrate is

critical for maintaining a safe laboratory environment.

Handling and Storage
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Procedure

Guideline

Receiving and Unpacking

Inspect the package for any damage upon
receipt. Unpack in a designated area, preferably
a chemical fume hood, while wearing

appropriate PPE.

Weighing and Aliquoting

All'handling of the solid compound should be
performed in a certified chemical fume hood to

prevent inhalation of the powder.

Solution Preparation

Prepare solutions in a chemical fume hood.

Avoid splashing and aerosol generation.

Storage

Store the lyophilized powder at -20°C for up to 1
month or at -80°C for up to 6 months.[1][2]
Solutions should be stored at -20°C and used
within 1 month to prevent loss of potency.[3]
Aliquoting is recommended to avoid multiple

freeze-thaw cycles.[3]

Spill Management

In the event of a spill, the following steps should be taken:

Restrict access to the spill area.

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

o Assess the Spill: Determine the nature and extent of the spill.

» Don Appropriate PPE: Before cleaning, ensure you are wearing the appropriate PPE,

including respiratory protection if the spill involves powder.

e Clean-up:

o Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.
Carefully sweep the material into a designated hazardous waste container.
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o Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the

absorbed material into a hazardous waste container.

o Decontaminate: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse.

» Dispose: All contaminated materials must be disposed of as hazardous waste.

Disposal Plan

All waste containing Freselestat quarterhydrate must be treated as hazardous chemical

waste.

Waste Stream

Disposal Procedure

Unused or expired solid Freselestat

Solid Waste quarterhydrate should be collected in a clearly
labeled, sealed container for hazardous waste.
Solutions containing Freselestat quarterhydrate
o should be collected in a designated, leak-proof
Liquid Waste

hazardous waste container. Do not mix with

incompatible waste streams.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,
gloves) that has come into contact with the
compound must be disposed of in a designated

hazardous waste container.

Workflow for Handling Freselestat Quarterhydrate

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b15575336?utm_src=pdf-body
https://www.benchchem.com/product/b15575336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Freselestat Quarterhydrate
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Caption: A procedural workflow for the safe handling of Freselestat quarterhydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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